6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one

• CAS No.: 112447-04-8
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol
• IUPAC Name: 6-methoxy-2,3,9-trimethylpyrazolo[3,4-b]quinolin-4-one
• InChI: InChI=1S/C14H15N3O2/c1-8-12-13(18)10-7-9(19-4)5-6-11(10)16(2)14(12)15-17(8)3/h5-7H,1-4H3
• InChI Key: KKIITVHSDBKAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=O)C3=C(C=CC(=C3)OC)N(C2=NN1C)C

Description

6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one (CAS: 112447-03-7) is a heterocyclic compound featuring a pyrazoloquinolinone core. Its structure consists of a quinoline scaffold fused with a pyrazole ring, substituted with methoxy (at position 6) and methyl groups (at positions 2, 3, and 9). This compound’s molecular framework is significant in medicinal chemistry due to its structural similarity to ligands targeting the benzodiazepine (BZD) binding site of γ-aminobutyric acid type A (GABAA) receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. For instance, the reaction may start with the formation of a pyrazole ring, followed by its fusion with a quinoline system through cyclization reactions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one may involve large-scale synthesis using optimized reaction conditions. This includes the use of continuous flow reactors, automated systems for precise control of reaction parameters, and purification techniques such as crystallization and chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve reagents like halogens, alkylating agents, and nucleophiles.

Major Products

The major products formed from these reactions include various substituted pyrazoloquinoline derivatives, which can exhibit different chemical and biological properties.

Scientific Research Applications

Antimicrobial Activity

Research has highlighted the potential of pyrazoloquinoline derivatives, including 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one, as antimicrobial agents. Studies have demonstrated that these compounds exhibit significant activity against various bacterial strains, including Mycobacterium smegmatis and Pseudomonas aeruginosa. The presence of electron-withdrawing groups in the structure enhances their antimicrobial efficacy .

Anticancer Properties

The compound has been investigated for its anticancer potential. A study focusing on pyrazoloquinoline derivatives indicated promising results in inhibiting cancer cell proliferation. The mechanism involves the modulation of signaling pathways associated with cell growth and apoptosis, suggesting that 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one could serve as a lead compound for developing new anticancer therapies .

Fluorescent Sensors

The pyrazoloquinoline framework is being explored for its application as fluorescent sensors. The ability to modify the substituents on the quinoline ring allows for tuning the photophysical properties of the compound. This functionality is particularly valuable in biological imaging and tracking cellular processes due to its sensitivity and specificity .

Inhibitors of Enzymatic Activity

Recent studies have identified derivatives of 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one as potential inhibitors of key enzymes involved in disease processes. For instance, compounds related to this structure have shown promise as inhibitors of HIV-1 integrase, which is crucial for viral replication . This suggests a pathway for developing antiviral therapies.

Chemical Synthesis and Modification

The synthesis of 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one can be achieved through various methodologies such as Friedländer condensation and multicomponent reactions. These synthetic routes allow for the introduction of different substituents that can significantly alter the biological activity and physical properties of the compound .

Summary Table: Applications and Activities

Application	Details
Antimicrobial Activity	Effective against Mycobacterium smegmatis and Pseudomonas aeruginosa; enhanced by electron-withdrawing groups.
Anticancer Properties	Inhibits cancer cell proliferation; modulates signaling pathways related to growth and apoptosis.
Fluorescent Sensors	Modified for biological imaging; sensitive and specific detection capabilities.
Enzyme Inhibition	Potential inhibitor of HIV-1 integrase; relevant for antiviral drug development.

Mechanism of Action

The mechanism of action of 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to the modulation of biological processes. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazoloquinolinones and related heterocyclic derivatives exhibit diverse pharmacological profiles depending on substituent patterns and core modifications. Below is a detailed comparison of the target compound with structurally and functionally related analogs:

Table 1: Structural and Functional Comparison of Pyrazoloquinolinone Derivatives

Compound Name	Substituents	Core Structure	Key Pharmacological Data	Reference
6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one	6-OCH₃, 2-CH₃, 3-CH₃, 9-CH₃	Pyrazolo[3,4-b]quinolin-4(9H)-one	Limited direct data; inferred high lipophilicity due to methyl/methoxy groups.
6-Chloro-9-hydroxy-1,3-dimethyl-1H-pyrazolo[3,4-b]quinolin-4-one (Ligand ID: LIF90A)	6-Cl, 9-OH, 1-CH₃, 3-CH₃	Pyrazolo[3,4-b]quinolin-4-one	Binds to GABAA BZD site with Ki < 10 nM; substituents enhance hydrogen bonding (OH) and steric interactions.
3-Arylisothiazolo[5,4-b]quinolin-4(9H)-ones (e.g., Compound 13)	Varied aryl at C-3, S in heterocycle	Isothiazolo[5,4-b]quinolin-4(9H)-one	High affinity for GABAA receptors (Ki ≈ 1 nM); sulfur atom improves H-bonding and fits L2 lipophilic pocket.
3-Arylisoxazolo[5,4-b]quinolin-4(9H)-ones (e.g., Compound 20)	Varied aryl at C-3, O in heterocycle	Isoxazolo[5,4-b]quinolin-4(9H)-one	Lower affinity (Ki > 10 nM) due to steric clashes and reduced electron density at N-2.
4-(3-Ethoxy-4-hydroxyphenyl)-3,7,7-trimethyl-pyrazoloquinolin-5-one	4-aryl, 3-CH₃, 7-CH₃ (geminal)	Pyrazolo[3,4-b]quinolin-5-one	Structural data available; substituents may influence solubility and metabolic stability.

Key Findings from Comparative Analysis

Structural Impact on Receptor Affinity

• Heterocyclic Core : Replacing the pyrazole ring with isothiazole (e.g., 3-arylisothiazolo derivatives) enhances GABAA receptor affinity due to sulfur’s larger atomic radius and polarizability, enabling stronger interactions with hydrophobic pockets (e.g., L2 pocket) . Conversely, isoxazolo analogs exhibit reduced potency due to smaller oxygen size and steric repulsion .
• Substituent Effects :

• Methoxy vs.
• Methyl Groups : Methyl substituents (positions 2, 3, 9) may reduce metabolic degradation and enhance steric fit within receptor subpockets .

Pharmacophore Compatibility The target compound’s pyrazoloquinolinone core aligns with the pharmacophore model for BZD site ligands, which requires:

• A hydrogen bond acceptor (e.g., carbonyl oxygen at C-4).
• Aromatic/hydrophobic regions (e.g., methoxy and methyl groups).
• Optimal steric placement to avoid clashes with the receptor’s essential volume .

Synthetic Considerations Pyrazoloquinolinones are typically synthesized via cyclocondensation of substituted aldehydes with ethyl cyanoacetate in ionic liquids (e.g., [bmim][BF₄]) . Modifications at positions 6 and 9 often require regioselective functionalization, as seen in the synthesis of chloro and hydroxy derivatives .

Biological Activity

6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one is a compound belonging to the pyrazoloquinoline family, which has garnered attention for its diverse biological activities. This article explores its synthesis, biological properties, and potential applications based on recent research findings.

Synthesis Methods

The synthesis of pyrazolo[3,4-b]quinoline derivatives typically involves various methods including:

• Friedländer Condensation : This classical method combines anthranilic acid derivatives with pyrazolones to form the desired heterocyclic compounds.
• Multicomponent Reactions : These reactions allow for the simultaneous formation of multiple bonds and are advantageous for synthesizing complex structures efficiently.

For 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one specifically, the synthesis often involves modifications to existing pyrazoloquinoline frameworks to enhance biological activity .

Anticancer Properties

Recent studies have demonstrated that derivatives of pyrazolo[3,4-b]quinoline exhibit significant anticancer activity. For instance:

• Cytotoxicity : Various derivatives have shown IC50 values in the range of 1.00 to 4.75 µM against different cancer cell lines such as MCF7 (breast cancer) and HEL (erythroleukemia) .
• Selectivity : Some compounds displayed low cytotoxicity against normal cell lines while maintaining high efficacy against cancer cells, indicating a favorable therapeutic index .

Antimicrobial and Antioxidant Activities

Beyond anticancer effects, pyrazoloquinolines have also been reported to possess antimicrobial and antioxidant properties:

• Antimicrobial Activity : Compounds in this class have demonstrated effectiveness against various bacterial and fungal strains .
• Antioxidant Activity : The ability to scavenge free radicals contributes to their potential in preventing oxidative stress-related diseases .

The mechanisms underlying the biological activities of 6-Methoxy-2,3,9-trimethyl-2H-pyrazolo[3,4-b]quinolin-4(9H)-one are still being elucidated. However, it is believed that these compounds may interact with specific cellular pathways involved in proliferation and apoptosis.

Study 1: Cytotoxicity Evaluation

A recent study evaluated the cytotoxic effects of various pyrazolo[3,4-b]quinoline derivatives on breast cancer cell lines. The results indicated that:

Compound	Cell Line	IC50 (µM)
6-Methoxy-2,3,9-trimethyl	MCF7	3.25 ± 1.91
6-Methoxy-2,3,9-trimethyl	SKBR3	1.30 ± 0.28
Other Derivatives	HEL	1.00 ± 0.42

This data highlights the compound's promising anticancer potential .

Study 2: Antioxidant Activity Assessment

In another investigation focusing on antioxidant properties, pyrazoloquinoline derivatives were tested for their ability to reduce oxidative stress markers in vitro. The results showed a significant reduction in malondialdehyde levels compared to control groups treated with known oxidants .